Cas no 4398-65-6 (Chloromethylhexane)

• Product Name: Chloromethylhexane
• CAS No: 4398-65-6
• MF: C₇H₁₅Cl
• MW: 134.647001504898
• CID: 85018
• PubChem ID: 138224
• Update Time: 2025-09-17

Chloromethylhexane Chemical and Physical Properties

Names and Identifiers

• Chloromethylhexane
• 2-Chloro-2-methylhexane
• 1-chloro-1,1-dimethylpentane
• 2-Chlor-2-methyl-hexan
• 2-chloro-2-methyl-hexane
• 2-methyl-2-chlorohexane
• Dimethyl-butyl-chlormethan
• Hexane,2-chloro-2-methyl
• 1,1-dimethylpentyl chloride
• MFCD00060779
• AKOS006229174
• FT-0720584
• Hexane, 2-chloro-2-methyl
• 4398-65-6
• SCHEMBL1004443
• DTXSID30196006
• DA-26681
• DTXCID00118497

• MDL： MFCD00060779
• Inchi： 1S/C7H15Cl/c1-4-5-6-7(2,3)8/h4-6H2,1-3H3
• InChI Key： KBOBQLJBYKKAPN-UHFFFAOYSA-N
• SMILES： ClC(C)(C)CCCC

Computed Properties

• Exact Mass: 134.08600
• Monoisotopic Mass: 134.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 57.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: liquid
• Density: 0,86 g/cm3
• Melting Point: -69.5°C (estimate)
• Boiling Point: 152.39°C (estimate)
• Refractive Index: 1.4200
• PSA: 0.00000
• LogP: 3.19400
• Solubility: Uncertain

Chloromethylhexane Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38-43
• Safety Instruction： S16; S26; S36/37/39
• HazardClass：3
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38; R43
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons